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Compound of Interest

Compound Name: 9H-Fluoren-9-yl isocyanate

Cat. No.: B164337 Get Quote

In the landscape of modern organic chemistry and drug development, progress is often driven

by reagents that offer unique reactivity and functionality. 9H-Fluoren-9-yl isocyanate is one

such molecule. While not a household name, its utility in specific, high-value applications

makes it an indispensable tool for researchers. This guide provides a comprehensive technical

overview of its properties, synthesis, core reactivity, and critical applications, grounded in the

practical insights required for successful laboratory implementation. The core of its utility stems

from the potent electrophilicity of the isocyanate group (-N=C=O) combined with the distinct

properties of the 9H-fluorenyl moiety, particularly its fluorescence.

This document is structured to provide not just procedural steps, but the underlying chemical

logic, enabling scientists to adapt and troubleshoot its use effectively.

PART 1: Core Molecular Profile and Properties
Understanding the fundamental characteristics of a reagent is the bedrock of its successful

application. 9H-Fluoren-9-yl isocyanate is a solid organic compound whose utility is directly

derived from its physical and chemical properties.

Chemical Structure
The molecule consists of a fluorene bicyclic aromatic system with an isocyanate group

attached at the 9-position. This structure is key to its function: the fluorenyl group acts as a

potent fluorophore, while the isocyanate group provides the reactive handle.
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Caption: Chemical structure of 9H-Fluoren-9-yl isocyanate.

Physicochemical Data
A summary of the key properties of 9H-Fluoren-9-yl isocyanate is presented below. These

values are critical for determining appropriate solvents, reaction temperatures, and storage

conditions.

Property Value Source

Molecular Formula C₁₄H₉NO [1][2]

Molecular Weight 207.23 g/mol [1][2]

CAS Number 131056-82-1 [1]

Appearance Crystalline solid [3]

Melting Point 69-71 °C (lit.) [2]

IUPAC Name 9-isocyanato-9H-fluorene [1]

Storage Temperature 2-8°C [2]

PART 2: Synthesis and Chemical Reactivity
Synthesis Pathway: The Curtius Rearrangement
Isocyanates derived from Nα-[(9-fluorenylmethyl)oxy]carbonyl (Fmoc) protected amino acids

are valuable intermediates.[3] A robust and scalable method for their synthesis is the Curtius

rearrangement of the corresponding Fmoc-amino acid azides.[3]

Causality: This thermal or microwave-assisted rearrangement is highly efficient because it

proceeds through a concerted mechanism, minimizing side products. The gaseous nitrogen

byproduct is easily removed, simplifying purification. Microwave irradiation is particularly

advantageous as it provides rapid, uniform heating, significantly reducing reaction times from

hours to minutes and often leading to higher purity products.[3] Yields for this transformation

are frequently in the 91-96% range.[3]
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Synthesis of 9H-Fluoren-9-yl Isocyanate Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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